Cas no 1805124-94-0 (2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde)

• Product Name: 2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde
• CAS No: 1805124-94-0
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4964213
• Update Time: 2025-10-28

2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C8H5ClF3NO2/c9-4-1-6(13)5(3-14)7(2-4)15-8(10,11)12/h1-3H,13H2
• InChI Key： UPTDEKVJXXSWBY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C=O)=C(C=1)OC(F)(F)F)N

Computed Properties

• Exact Mass: 238.9960906 g/mol
• Monoisotopic Mass: 238.9960906 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3
• Molecular Weight: 239.58

Additional information on 2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde

Introduction to 2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde (CAS No. 1805124-94-0)

2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde, identified by the CAS number 1805124-94-0, is a highly versatile intermediate in the realm of organic synthesis and pharmaceutical chemistry. Its unique structural composition, featuring an aromatic ring substituted with an amino group, a chloro group, and a trifluoromethoxy group, alongside a formyl (aldehyde) functional group, makes it a valuable building block for the development of novel compounds.

The compound's significance in modern chemical research is underscored by its applications in the synthesis of biologically active molecules. The presence of the aldehyde group allows for further functionalization via condensation reactions, while the electron-withdrawing nature of the chloro and trifluoromethoxy groups influences the reactivity and electronic properties of the aromatic system. This combination of features makes 2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde a preferred candidate for exploring new pharmacophores and drug candidates.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease pathways. The benzaldehyde derivative serves as a key intermediate in synthesizing molecules that interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated its utility in creating inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and metabolic stability, making it a desirable feature in drug design.

The 2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde scaffold has also been explored in the development of antimicrobial agents. The amino group facilitates interactions with bacterial cell walls and membranes, while the aldehyde group can participate in Schiff base formation, leading to novel antimicrobial compounds. Researchers have reported promising results in synthesizing derivatives with enhanced activity against resistant bacterial strains. This highlights the compound's potential as a precursor for next-generation antibiotics.

Advances in computational chemistry have further enhanced the utility of 2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde. Molecular modeling studies have revealed its binding interactions with various protein targets, providing insights into its mechanism of action. These studies often involve docking simulations to predict how the compound might fit into active sites of enzymes or receptors. Such computational approaches accelerate the drug discovery process by allowing researchers to screen large libraries of derivatives before conducting experimental validation.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including bioavailability and metabolic resistance. In 2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde, the trifluoromethoxy group contributes to these effects by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has led to its incorporation into numerous drug candidates that are currently undergoing preclinical or clinical evaluation.

Synthetic methodologies for 2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde have also seen significant advancements. Modern synthetic routes often employ catalytic methods to improve efficiency and reduce waste. For example, transition metal-catalyzed cross-coupling reactions have been utilized to introduce additional substituents onto the aromatic ring with high selectivity. These methods align with green chemistry principles by minimizing hazardous byproducts and improving atom economy.

The compound's versatility extends beyond pharmaceutical applications. It has been utilized in materials science for developing organic semiconductors and liquid crystals due to its ability to form stable conjugated systems. The electron-deficient nature of the aromatic ring enhances charge transport properties, making it suitable for optoelectronic devices. Such applications underscore the broad utility of 2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde across multiple scientific disciplines.

In conclusion, 2-Amino-4-chloro-6-(trifluoromethoxy)benzaldehyde (CAS No. 1805124-94-0) represents a critical intermediate with far-reaching implications in synthetic chemistry and drug development. Its unique structural features enable diverse applications, from medicinal chemistry to materials science, driven by ongoing research into its biological activities and synthetic potential. As scientific understanding advances, it is likely that new applications for this compound will continue to emerge, reinforcing its importance in modern chemical research.